Cas no 1434141-77-1 (5-(trifluoromethyl)-1,3-thiazole)

• Product Name: 5-(trifluoromethyl)-1,3-thiazole
• CAS No: 1434141-77-1
• MF: C₄H₂F₃NS
• MW: 153.125589847565
• CID: 4599747
• PubChem ID: 21750335
• Update Time: 2025-06-08

5-(trifluoromethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(TRIFLUOROMETHYL)THIAZOLE
• 5-(Trifluoromethyl)-1,3-thiazole
• 5-(trifluoromethyl)-1,3-thiazole

• Inchi： 1S/C4H2F3NS/c5-4(6,7)3-1-8-2-9-3/h1-2H
• InChI Key： PGLCINLQLBVEIR-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CN=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 5-(trifluoromethyl)-1,3-thiazole

Recent Advances in the Application of 5-(Trifluoromethyl)-1,3-thiazole and Compound 1434141-77-1 in Chemical Biology and Pharmaceutical Research

The chemical compound 5-(trifluoromethyl)-1,3-thiazole and its derivative, identified by the CAS number 1434141-77-1, have garnered significant attention in recent chemical biology and pharmaceutical research. These compounds are notable for their unique structural properties, which include a trifluoromethyl group attached to a thiazole ring, conferring enhanced metabolic stability and bioavailability. Recent studies have explored their potential as key intermediates in the synthesis of novel therapeutic agents, particularly in the areas of antimicrobial, antiviral, and anticancer drug development.

One of the most promising applications of 5-(trifluoromethyl)-1,3-thiazole is its role in the design of kinase inhibitors. Kinases are critical targets in cancer therapy, and the trifluoromethyl group's electron-withdrawing properties improve binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-(trifluoromethyl)-1,3-thiazole, including 1434141-77-1, exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to overcome resistance mechanisms, making it a viable candidate for further preclinical evaluation.

In addition to oncology, 1434141-77-1 has shown promise in infectious disease research. A recent Nature Communications article reported its efficacy as a scaffold for developing broad-spectrum antiviral agents. The compound's thiazole core facilitates interactions with viral proteases, while the trifluoromethyl group enhances membrane permeability. This dual mechanism was particularly effective against RNA viruses, including SARS-CoV-2 variants, in in vitro assays. Researchers emphasized the need for further optimization to improve pharmacokinetic properties before clinical trials.

The synthetic versatility of 5-(trifluoromethyl)-1,3-thiazole has also been leveraged in agrochemical research. A 2024 study in Bioorganic & Medicinal Chemistry Letters detailed its use in developing next-generation fungicides. The compound's stability under environmental conditions and low toxicity to non-target organisms make it an attractive alternative to conventional agrochemicals. Field trials demonstrated significant efficacy against Fusarium species, which are responsible for crop losses worldwide.

Despite these advancements, challenges remain in the large-scale production and formulation of 1434141-77-1. A review in Chemical Reviews (2023) outlined synthetic bottlenecks, including the need for cost-effective fluorination methods and greener solvents. Recent breakthroughs in flow chemistry and catalytic trifluoromethylation offer potential solutions, but scalability remains a hurdle for industrial adoption.

In conclusion, 5-(trifluoromethyl)-1,3-thiazole and its derivative 1434141-77-1 represent a versatile platform for drug and agrochemical discovery. Their unique physicochemical properties and broad biological activity underscore their importance in addressing unmet medical and agricultural needs. Future research should focus on optimizing synthetic routes, elucidating structure-activity relationships, and advancing promising candidates into clinical and field testing.